Cas no 1251676-03-5 (ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate)

• Product Name: ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
• CAS No: 1251676-03-5
• MF: C₁₆H₂₀N₂O₄
• MW: 304.341004371643
• CID: 5403132
• Update Time: 2025-06-10

ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• QVOKXKZKFWSQDV-UHFFFAOYSA-N
• ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Inchi： 1S/C16H20N2O4/c1-4-22-16(20)12-14(17-8-9-21-3)11-7-5-6-10(2)13(11)18-15(12)19/h5-7H,4,8-9H2,1-3H3,(H2,17,18,19)
• InChI Key： QVOKXKZKFWSQDV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C)C(NCCOC)=C(C(OCC)=O)C1=O

Additional information on ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate

Ethyl 4-[(2-Methoxyethyl)amino]-8-Methyl-2-Oxo-1,2-Dihydroquinoline-3-Carboxylate (CAS No. 1251676-03-5): An Overview

Ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 1251676-03-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of quinoline and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The quinoline scaffold is a well-known and extensively studied heterocyclic core in medicinal chemistry. It is found in numerous bioactive molecules, including antimalarial drugs such as chloroquine and quinine. The presence of the quinoline ring in ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate suggests potential biological activities, including antiparasitic, antimicrobial, and anticancer properties.

The ethyl ester group at the C3 position of the quinoline ring adds to the compound's lipophilicity, which can enhance its ability to cross biological membranes and reach target sites within cells. This feature is particularly important for drugs that need to penetrate cellular barriers to exert their therapeutic effects.

The (2-methoxyethyl)amino substituent at the C4 position introduces additional complexity to the molecule. This substituent can influence the compound's solubility, stability, and interaction with biological targets. The presence of the methoxy group on the ethyl chain can modulate the compound's hydrophobicity and electronic properties, potentially affecting its binding affinity to specific receptors or enzymes.

The 8-methyl group further contributes to the compound's structural diversity and can impact its conformational flexibility. Methyl groups are known to influence the overall shape and size of molecules, which can be crucial for optimizing interactions with biological targets.

Recent studies have explored the potential therapeutic applications of ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate. One notable area of research is its activity against cancer cells. In vitro studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways.

Another area of interest is the compound's antimicrobial properties. Preliminary data suggest that ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate has broad-spectrum activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for addressing the growing problem of antibiotic resistance.

In addition to its potential as a therapeutic agent, ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate has been investigated for its use as a chemical probe in biological research. Its unique structure allows it to serve as a tool for studying specific biological processes and pathways, providing valuable insights into disease mechanisms and potential targets for drug discovery.

The synthesis of ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate involves several steps that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include condensation reactions, cyclizations, and functional group modifications. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, ethyl 4-[(2-methoxyethyl)amino]-8-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 1251676-03-5) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or chemical probe.